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Introduction
Zetomipzomib (KZR-616) is a first-in-class, selective inhibitor of the immunoproteasome, a

specialized form of the proteasome expressed in hematopoietic cells.[1][2] By selectively

targeting the LMP7 (β5i) and LMP2 (β1i) subunits of the immunoproteasome, Zetomipzomib

modulates the activity of multiple immune cell types, including T cells, B cells, and

macrophages, without causing broad immunosuppression.[1][2][3][4] This targeted action

makes it a promising therapeutic candidate for a range of autoimmune diseases.[3][5] Organoid

models, three-dimensional self-organizing structures derived from stem cells, are emerging as

powerful tools for studying disease pathogenesis and testing novel therapeutics in a patient-

specific and physiologically relevant manner.[6][7] This document provides detailed application

notes and protocols for the use of Zetomipzomib in organoid models of autoimmune diseases,

including Sjögren's Disease, Autoimmune Hepatitis, and Lupus Nephritis.

Mechanism of Action of Zetomipzomib
Zetomipzomib exerts its immunomodulatory effects by inhibiting the chymotrypsin-like activity

of the LMP7 subunit and the caspase-like activity of the LMP2 subunit of the

immunoproteasome.[1] This inhibition disrupts the degradation of specific proteins involved in

inflammatory signaling pathways, leading to a broad anti-inflammatory response.[2][8] Key

effects include:
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Inhibition of Pro-inflammatory Cytokine Production: Zetomipzomib blocks the production and

secretion of a wide range of pro-inflammatory cytokines and chemokines from immune cells.

Modulation of T Cell Differentiation and Function: It has been shown to inhibit the polarization

of pro-inflammatory T helper (Th1 and Th17) cells and may promote the function of

regulatory T cells (Tregs).

Inhibition of B Cell Differentiation and Antibody Production: Zetomipzomib can impede the

differentiation of B cells into antibody-producing plasma cells, a key driver of many

autoimmune diseases.

Data Presentation
Table 1: In Vitro IC50 Values for Zetomipzomib

Subunit Human IC50 (nM) Murine IC50 (nM)

LMP7 (β5i) 39 57

LMP2 (β1i) 131 179

MECL-1 (β2i) 623 -

β5c 688 -

Data sourced from MedchemExpress.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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